2alpha,3alpha-(Difluoromethylene)-5alpha-androstan-17beta-ol, acetate

• CAS RN: 3935-75-9
• Molecular Formula: C22H32F2O2
• Molecular Weight: 366.5 g/mol
• IUPAC Name: [(1S,2S,4R,6S,8S,11R,12S,15S,16S)-5,5-difluoro-2,16-dimethyl-15-pentacyclo[9.7.0.02,8.04,6.012,16]octadecanyl] acetate
• InChI: InChI=1S/C22H32F2O2/c1-12(25)26-19-7-6-15-14-5-4-13-10-17-18(22(17,23)24)11-21(13,3)16(14)8-9-20(15,19)2/h13-19H,4-11H2,1-3H3/t13-,14-,15-,16-,17-,18+,19-,20-,21-/m0/s1
• InChI Key: BRZLCOPFROJRBE-WMFBMNODSA-N
• Isomeric SMILES: CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C[C@@H]5[C@H](C4)C5(F)F)C)C
• SMILES: CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC5C(C4)C5(F)F)C)C

Description

2alpha,3alpha-(Difluoromethylene)-5alpha-androstan-17beta-ol acetate is a steroid ester.

Scientific Research Applications

1. Synthesis of Steroidal Anesthetics

Research has demonstrated the synthesis of steroidal anesthetics, including derivatives like 3alpha-hydroxy-5alpha-pregnane-11,20-dione and its acetate form. These are prepared from radio-labelled intermediates derived from 17beta-chlorocarbonyl-3alpha-hydroxy-5alpha-androstan-11-one (Ayres, Newall, & Phillipps, 1975).

2. Neurosteroid Analogs and their Bioactivity

Certain 17-substituted androstan-3alpha-ol analogs have shown to act as positive allosteric modulators of GABA(A) receptors. These compounds exhibit significant anticonvulsant and anxiolytic-like activities in animal models. The study highlights the potential of these neurosteroid analogs, including 17beta-nitro-5alpha-androstane-3alpha-ol, in modulating GABA(A) receptors and their therapeutic applications (Runyon et al., 2009).

3. Prostate Cancer Cell Proliferation Studies

5alpha-Androstane-3alpha,17beta-diol (3alpha-diol) is considered to have no androgenic effects unless oxidized to 5alpha-dihydrotestosterone. However, studies on human prostate LNCaP cells have shown that 3alpha-diol can stimulate cell proliferation by activating EGF-like pathways, suggesting its potential impact in prostate cancer research and therapy (Zimmerman et al., 2004).

4. Human Hepatocytes Biotransformation Studies

Research involving cryopreserved human hepatocytes has been conducted to understand the biotransformation of drostanolone and its derivatives, such as 17-methyldrostanolone. This study aids in the understanding of steroid metabolism and its implications in human physiology (Gauthier, Goudreault, Poirier, & Ayotte, 2009).

5. Kinetics and Metabolism Studies

Kinetic studies of compounds like 5alpha-androstane-3alpha, 17beta-diol (3alpha-diol) in humans have been conducted, providing insight into the metabolic clearance rates and production rates of these steroids. Such studies are crucial for understanding the physiological roles and potential therapeutic applications of these compounds (Kinouchi & Horton, 1974).

6. Antiproliferative Effect on Leukemia Cells

Chemical synthesis of certain derivatives of 5alpha-androstane-3alpha,17beta-diol has shown to inhibit the proliferation of human leukemia HL-60 cells. This research opens up new avenues for the development of novel therapeutic agents for treating leukemia (Thibeault, Roy, DeRoy, & Poirier, 2008).